Cas no 1225688-03-8 (3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine
• CAS No: 1225688-03-8
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 6391381
• PubChem ID: 79019311
• Update Time: 2025-10-28

3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine
• Benzenepropanamine, 5-fluoro-2-methoxy-γ,γ-dimethyl-
• CS-0272921
• EN300-1853565
• AKOS017555096
• 1225688-03-8

• Inchi： 1S/C12H18FNO/c1-12(2,6-7-14)10-8-9(13)4-5-11(10)15-3/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： TWKCWILRBMGUCL-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CCN)=CC(F)=CC=C1OC

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 299.8±35.0 °C(Predicted)
• pka: 10.22±0.19(Predicted)

Additional information on 3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine (CAS No. 1225688-03-8)

In the realm of organic chemistry and pharmaceutical research, 3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine (CAS No. 1225688-03-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorinated aromatic ring and branched aliphatic chain, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its bioactive potential, as the presence of a methoxy group and fluoro substituent may influence binding affinity and metabolic stability.

The growing demand for novel fluorinated compounds in medicinal chemistry has propelled studies on 3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine. Its structural motif aligns with trends in designing CNS-targeting molecules, a hot topic in neuroscience and psychiatry. Recent searches on platforms like PubMed and Google Scholar reveal queries such as "fluorinated amines in drug design" and "role of methoxy groups in pharmacokinetics," highlighting its relevance. Additionally, the compound’s synthetic versatility makes it a candidate for high-throughput screening libraries.

From a synthetic perspective, CAS No. 1225688-03-8 exemplifies the convergence of green chemistry principles and atom-efficient methodologies. Laboratories are optimizing routes to minimize waste, reflecting broader industry shifts toward sustainability. Discussions on platforms like ResearchGate often focus on "scalable synthesis of fluorinated building blocks"—a niche where this compound could play a pivotal role. Its stability under physiological conditions further bolsters its appeal for in vivo studies.

Beyond pharmaceuticals, 3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine has potential in agrochemical research. The fluoro-methoxy aromatic system is a common feature in herbicides and fungicides, sparking interest in its structure-activity relationships. SEO analytics indicate rising searches for "fluorine in crop protection", suggesting alignment with agricultural innovation trends. However, rigorous toxicological profiling remains essential before commercial adoption.

Analytical characterization of this compound leverages advanced techniques like NMR spectroscopy and mass spectrometry. Its distinct spectral signatures facilitate quality control in industrial settings, a topic frequently queried as "analytical validation of fluorinated amines". Regulatory compliance also drives interest, with forums emphasizing "ICH guidelines for impurity profiling" in similar compounds.

In summary, 3-(5-fluoro-2-methoxyphenyl)-3-methylbutan-1-amine (CAS No. 1225688-03-8) represents a multifaceted subject bridging medicinal chemistry, sustainable synthesis, and material science. Its alignment with trending search terms and research priorities underscores its scientific and industrial significance, warranting continued exploration.